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Compound of Interest

Compound Name:
3-Bromo-4-methoxy-1-

naphthonitrile

Cat. No.: B11857751 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-4-methoxy-1-naphthonitrile
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 3-Bromo-4-methoxy-1-naphthonitrile. The

following procedures are designed to ensure safe handling, operation, and disposal of this

compound.

Chemical and Physical Properties

While specific data for 3-Bromo-4-methoxy-1-naphthonitrile is not readily available, the

properties of the structurally similar compound 3-Bromo-4-methoxybenzonitrile are provided

below for reference.[1][2]
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Property Value

Molecular Formula C8H6BrNO

Molecular Weight 212.05 g/mol

Appearance
White to light yellow to light orange powder to

crystal

Melting Point 121.0 to 125.0 °C

Solubility Soluble in Methanol

Hazard Identification and GHS Classification

Based on data for the analogous compound 3-Bromo-4-methoxybenzonitrile, this chemical

should be handled as hazardous.[1][2]

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral ☠ Danger
H301: Toxic if

swallowed

Acute Toxicity, Dermal ❗ Warning
H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation
❗ Warning

H332: Harmful if

inhaled

Skin Irritation ❗ Warning
H315: Causes skin

irritation

Eye Irritation ❗ Warning
H319: Causes serious

eye irritation

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure.[3] The

following PPE is mandatory when handling 3-Bromo-4-methoxy-1-naphthonitrile:
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Hand Protection: Wear nitrile gloves.[4][5][6] Nitrile provides excellent resistance to a wide

range of chemicals.[5][6] Always inspect gloves for tears or defects before use and wash

hands immediately after removal.[7] Never reuse disposable gloves.[7]

Eye and Face Protection: Chemical splash goggles are required to protect against splashes.

[8] For operations with a higher risk of splashing, a face shield should be worn in addition to

goggles.[9]

Skin and Body Protection: A flame-resistant lab coat should be worn to protect against

splashes and spills.[7] Ensure the lab coat is fully buttoned.[10] Closed-toe shoes are

mandatory.[7]

Respiratory Protection: All handling of this powdered substance should be conducted within

a certified chemical fume hood to avoid inhalation of dust.[7][11]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for minimizing exposure and preventing

accidents.

Preparation:

Before starting work, ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment and reagents.

Cover the work surface with disposable bench covers to easily contain any spills.[11]

Ensure an appropriate spill kit is readily accessible.

Weighing and Transfer:

Perform all weighing and transfer operations within the chemical fume hood.

Use anti-static weighing paper or a static-eliminating bar to prevent dispersal of the

powder.[11]
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Use dedicated spatulas and glassware. Avoid using metal spatulas if the compound is

reactive.[11]

When transferring the powder, do so carefully to minimize dust generation.

In-Use:

Keep all containers of the chemical tightly closed when not in use.[7][10]

Always add acid to water, never the other way around, to prevent violent reactions and

splashing.[7]

Open containers with the opening pointed away from your face.[7]

Post-Operation:

Decontaminate all non-disposable equipment and glassware after use.

Wipe down the work surface in the fume hood with an appropriate solvent.

Remove PPE carefully, avoiding contact with contaminated surfaces. Remove gloves

before touching common items like doorknobs or phones.[7][8]

Wash hands thoroughly with soap and water after completing the work.[7]

Disposal Plan
Proper disposal of 3-Bromo-4-methoxy-1-naphthonitrile and associated waste is essential to

protect the environment and prevent exposure to others.

Waste Segregation: This compound is a halogenated organic chemical.[12] All waste

containing this substance must be collected in a designated "Halogenated Waste" container.

[13][14] Do not mix with non-halogenated waste streams, as this significantly increases

disposal costs.[12]

Waste Containers:
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Use compatible, clearly labeled waste containers.[13] The label should include the words

"Hazardous Waste" and the full chemical name.[13]

Keep waste containers tightly closed except when adding waste.[12][13]

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, bench covers, and weighing paper, must be disposed of in the halogenated

waste container.

Spill Cleanup: In case of a spill, use an inert absorbent material to contain it. Place the

absorbent material in a sealed, labeled bag and dispose of it as halogenated waste.[12] For

large spills, evacuate the area and follow your institution's emergency procedures.[13]

Experimental Workflow Diagram
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Caption: Workflow for safe handling of 3-Bromo-4-methoxy-1-naphthonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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